Cas no 35119-91-6 (Quinol glucuronide)

• Product Name: Quinol glucuronide
• CAS No: 35119-91-6
• MF: C₁₂H₁₄O₈
• MW: 286.234764575958
• CID: 306012
• PubChem ID: 115166
• Update Time: 2024-02-29

Quinol glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-hydroxyphenyl
• Quinol glucuronide
• 7UQ83N5MHX
• hydroquinone glucuronide
• 4-Hydroxyphenyl hexopyranosiduronic acid
• beta-D-Glucopyranosiduronic acid, 4-hydroxyphenyl
• Q27268877

• Inchi： 1S/C12H14O8/c13-5-1-3-6(4-2-5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
• InChI Key： KCWGTTYNHQOGSJ-GOVZDWNOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 286.06886740g/mol
• Monoisotopic Mass: 286.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds